Cas no 219132-89-5 (Benzenamine,4-(3-methyl-1-piperazinyl)-)

• Product Name: Benzenamine,4-(3-methyl-1-piperazinyl)-
• CAS No: 219132-89-5
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 243573
• PubChem ID: 23287543
• Update Time: 2025-04-19

Benzenamine,4-(3-methyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-(3-methyl-1-piperazinyl)-
• 4-(3-METHYLPIPERAZIN-1-YL)ANILINE
• Benzenamine, 4-(3-methyl-1-piperazinyl)- (9CI)
• Benzenamine,4-(3-methyl-1-piperazinyl)-(9ci)
• AKOS023432261
• 219132-89-5
• DTXSID70632574
• SCHEMBL6998068

• Inchi： 1S/C11H17N3/c1-9-8-14(7-6-13-9)11-4-2-10(12)3-5-11/h2-5,9,13H,6-8,12H2,1H3
• InChI Key： DJVJJFDZNRYSHR-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CC=2)N)CCNC(C)C1

Computed Properties

• Exact Mass: 191.14241
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.3Ų

Experimental Properties

• PSA: 41.29